Cas no 75885-51-7 (Pentane, 5-bromo-1,1,2,2,3,3,4,4-octafluoro-)

• Product Name: Pentane, 5-bromo-1,1,2,2,3,3,4,4-octafluoro-
• CAS No: 75885-51-7
• MF: C₅H₃BrF₈
• MW: 294.968549013138
• CID: 538833
• PubChem ID: 12516182
• Update Time: 2025-04-19

Pentane, 5-bromo-1,1,2,2,3,3,4,4-octafluoro- Chemical and Physical Properties

Names and Identifiers

• Pentane, 5-bromo-1,1,2,2,3,3,4,4-octafluoro-
• 5-bromo-1,1,2,2,3,3,4,4-octafluoropentane
• SCHEMBL22117322
• 75885-51-7
• VTBYYOIGVQCKIJ-UHFFFAOYSA-N
• DTXSID20501049

• Inchi： 1S/C5H3BrF8/c6-1-3(9,10)5(13,14)4(11,12)2(7)8/h2H,1H2
• InChI Key： VTBYYOIGVQCKIJ-UHFFFAOYSA-N
• SMILES： BrCC(C(C(C(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 293.92899
• Monoisotopic Mass: 293.92904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0